Cas no 221548-36-3 (2-Cyclopentyl-5-methyl-1H-benzimidazole)

2-Cyclopentyl-5-methyl-1H-benzimidazole structure
221548-36-3 structure
Product Name:2-Cyclopentyl-5-methyl-1H-benzimidazole
CAS No:221548-36-3
MF:C13H16N2
MW:200.279542922974
MDL:MFCD18807579
CID:244272
PubChem ID:15361502
Update Time:2025-09-26

2-Cyclopentyl-5-methyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-cyclopentyl-6-methyl-
    • 1H-Benzimidazole,2-cyclopentyl-5-methyl- (9CI)
    • 221548-36-3
    • AKOS010204882
    • 2-cyclopentyl-6-methyl-1H-1,3-benzodiazole
    • 2-cyclopentyl-5-methyl-1H-1,3-benzodiazole
    • AKOS037946101
    • MFCD18807579
    • 2-Cyclopentyl-5-methyl-1H-benzo[d]imidazole
    • LS-10114
    • 2-Cyclopentyl-5-methyl-1H-benzimidazole
    • 2-cyclopentyl-6-methyl-1H-benzimidazole
    • MDL: MFCD18807579
    • Inchi: 1S/C13H16N2/c1-9-6-7-11-12(8-9)15-13(14-11)10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,14,15)
    • InChI Key: GEEKXNUYOPZRMK-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1C1CCCC1

Computed Properties

  • Exact Mass: 200.13148
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

2-Cyclopentyl-5-methyl-1H-benzimidazole Pricemore >>

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